Cas no 2138290-17-0 (4-(Chloromethyl)-3-methyl-5-propyl-1,2-oxazole)

• Product Name: 4-(Chloromethyl)-3-methyl-5-propyl-1,2-oxazole
• CAS No: 2138290-17-0
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• CID: 6077205
• PubChem ID: 165793673
• Update Time: 2025-05-21

4-(Chloromethyl)-3-methyl-5-propyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-3-methyl-5-propyl-1,2-oxazole
• EN300-713929
• 2138290-17-0
• 4-(Chloromethyl)-3-methyl-5-propyl-1,2-oxazole

• Inchi： 1S/C8H12ClNO/c1-3-4-8-7(5-9)6(2)10-11-8/h3-5H2,1-2H3
• InChI Key： KMVVBMLGCOKJGW-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=NOC=1CCC

Computed Properties

• Exact Mass: 173.0607417g/mol
• Monoisotopic Mass: 173.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 4-(Chloromethyl)-3-methyl-5-propyl-1,2-oxazole

4-(Chloromethyl)-3-methyl-5-propyl-1,2-oxazole: A Comprehensive Overview

The compound 4-(Chloromethyl)-3-methyl-5-propyl-1,2-oxazole, identified by the CAS number 2138290-17-0, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the class of oxazoles, which are five-membered rings containing one oxygen and one nitrogen atom. The structure of this compound is characterized by a chloromethyl group at position 4, a methyl group at position 3, and a propyl group at position 5. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery and material science. The presence of the chloromethyl group in 4-(Chloromethyl)-3-methyl-5-propyl-1,2-oxazole makes it particularly interesting for its potential as an electrophilic reagent in organic synthesis. This functionality allows for various substitution reactions, which can be exploited to synthesize more complex molecules with tailored biological activities.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that oxazole derivatives can exhibit anti-inflammatory, antitumor, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry explored the use of similar oxazole-containing compounds as inhibitors of specific enzyme targets associated with cancer progression. These findings suggest that 4-(Chloromethyl)-3-methyl-5-propyl-1,2-oxazole could serve as a valuable building block for developing novel therapeutic agents.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The incorporation of oxazoles into polymer systems has been investigated for their ability to enhance mechanical properties and thermal stability. A recent report in Polymer Chemistry highlighted the use of oxazole-containing monomers in the synthesis of high-performance polymers for electronic applications. The substituents on 4-(Chloromethyl)-3-methyl-5-propyl-1,2-oxazole could further enhance these properties by introducing additional functional groups or modulating intermolecular interactions.

The synthesis of 4-(Chloromethyl)-3-methyl-5-propyl-1,2-oxazole typically involves multi-step organic reactions. One common approach is the condensation of aldehydes or ketones with amino alcohols or related compounds under acidic or basic conditions. The specific substituents on this molecule can be introduced through various alkylation or substitution reactions, depending on the desired outcome. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving scalability.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of 4-(Chloromethyl)-3-methyl-5-propyl-1,2-oxazole is crucial for its safe handling and application. Studies have shown that oxazoles can undergo hydrolytic cleavage under certain conditions, leading to the formation of simpler compounds that are less harmful to ecosystems. However, further research is needed to fully characterize its environmental impact and develop strategies for minimizing adverse effects.

In conclusion, 4-(Chloromethyl)-3-methyl-5-propyl-1,2-oxazole is a versatile compound with diverse applications across multiple fields. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As new studies continue to uncover its potential uses and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing modern chemistry and medicine.